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Compound of Interest

Compound Name: 4-Methyltetrahydro-2H-pyran-4-OL

Cat. No.: B1313568

An In-depth Technical Guide to the Discovery and Historical Synthesis of 4-Methyltetrahydro-
2H-pyran-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methyltetrahydro-2H-pyran-4-ol is a heterocyclic compound of significant interest in
medicinal chemistry and drug development due to the prevalence of the tetrahydropyran motif
in numerous bioactive molecules. This document provides a comprehensive overview of the
discovery and historical synthesis of this important structural core. The primary historical route
to this and related compounds is the Prins reaction, a powerful acid-catalyzed carbon-carbon
and carbon-oxygen bond-forming transformation. This guide details the seminal work in this
area and presents key historical synthetic protocols, quantitative data, and reaction pathways.

Discovery and Historical Context

The discovery of 4-methyltetrahydro-2H-pyran-4-ol is intrinsically linked to the development
of the Prins reaction. While the reaction was first reported by H. J. Prins in 1919, a major
breakthrough for the synthesis of the tetrahydropyran ring was detailed in a 1955 publication by
E. Hanschke.[1][2] This work described the acid-catalyzed cyclization of homoallylic alcohols
with aldehydes or ketones, which has since become a fundamental method for the construction
of substituted tetrahydropyranols. Although the precise first synthesis of 4-methyltetrahydro-
2H-pyran-4-ol is not widely documented as a singular event, its synthesis is a direct
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application of the principles laid out by Hanschke. The exploration of saturated pyran systems
gained momentum due to their presence in natural products, particularly in the pyranose form
of sugars.[3]

Primary Historical Synthesis: The Prins Reaction

The most significant historical method for the synthesis of 4-methyltetrahydro-2H-pyran-4-ol
and its derivatives is the Prins cyclization. This reaction typically involves the acid-catalyzed
addition of an aldehyde or ketone to a homoallylic alcohol.

General Reaction Scheme

The fundamental transformation for the synthesis of the 4-methyltetrahydropyran-4-ol core
involves the reaction of a homoallylic alcohol with a ketone, or the reaction of a substituted
homoallylic alcohol with an aldehyde. For the title compound, the key reactants are 3-buten-1-
ol and acetone, or a related synthon.
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Prins Cyclization
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CH3MgBr 4-Methyltetrahydro-2H-pyran-4-ol

Tetrahydro-4H-pyran-4-one
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Prins Reaction Workflow

Combine Reactants and Acid Catalyst in a Pressure Tube

Heat Reaction Mixture

Cool to Room Temperature
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Extract with Ethyl Acetate

y

Dry Organic Phase
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Crude 4-Methyltetrahydro-2H-pyran-4-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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